Cas no 6290-36-4 (Heptane, 1,1-dipropoxy-)

Heptane, 1,1-dipropoxy- structure
Heptane, 1,1-dipropoxy- structure
Product Name:Heptane, 1,1-dipropoxy-
CAS No:6290-36-4
MF:C11H12N2O2
MW:204.225182533264
CID:526588
Update Time:2026-04-29

Heptane, 1,1-dipropoxy- Chemical and Physical Properties

Names and Identifiers

    • Heptane, 1,1-dipropoxy-
    • 1,1-dipropoxyheptane
    • HEPTANALDIPROPYLACETAL
    • 1,1-dipropoxy-heptane
    • AC1L5ANG
    • AC1Q58RJ
    • CTK2F8558
    • enanthol-dipropylacetal
    • Heptaldehyddi-n-propylacetal
    • Heptanal-dipropylacetal
    • KST-1B7675
    • NBPQSTOYCABCNH-UHFFFAOYSA-
    • NSC6645
    • Oenanthol-dipropylacetal

Computed Properties

  • Exact Mass: 216.20904
  • Monoisotopic Mass: 216.209
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 11
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 0.844
  • Boiling Point: 229.6°Cat760mmHg
  • Flash Point: 54.6°C
  • Refractive Index: 1.426
  • PSA: 18.46
  • LogP: 4.13610
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